Cas no 893612-12-9 (6'-Bromo-3-methyl-3,4,5,6-tetrahydro-2H-1,2'bipyrazinyl-3'-ylamine)

• Product Name: 6'-Bromo-3-methyl-3,4,5,6-tetrahydro-2H-1,2'bipyrazinyl-3'-ylamine
• CAS No: 893612-12-9
• MF: C₉H₁₄BrN₅
• MW: 272.144959926605
• MDL: MFCD08056174
• CID: 714555
• PubChem ID: 16740448
• Update Time: 2025-10-28

6'-Bromo-3-methyl-3,4,5,6-tetrahydro-2H-1,2'bipyrazinyl-3'-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine,5-bromo-3-(3-methyl-1-piperazinyl)-
• 5-bromo-3-(3-methyl-1-piperazinyl)-2-Pyrazinamine
• 5-bromo-3-(3-methylpiperazin-1-yl)pyrazin-2-amine
• 6'-BROMO-3-METHYL-3,4,5,6-TETRAHYDRO-2H-[1,2']BIPYRAZINYL-3'-YLAMINE
• 2-Pyrazinamine,5-bromo-3-(3-methyl-1-piperazinyl)
• GL-0626
• MFCD08056174
• DTXSID00587508
• AKOS005256990
• 893612-12-9
• FT-0732290
• 6'-Bromo-3-methyl-3,4,5,6-tetrahydro-2H-1,2'bipyrazinyl-3'-ylamine

• MDL： MFCD08056174
• Inchi： 1S/C9H14BrN5/c1-6-5-15(3-2-12-6)9-8(11)13-4-7(10)14-9/h4,6,12H,2-3,5H2,1H3,(H2,11,13)
• InChI Key： IXVFIGMMPKAQFO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)N1CCNC(C)C1)N

Computed Properties

• Exact Mass: 271.04300
• Monoisotopic Mass: 271.04326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 425.1°C at 760 mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.601
• PSA: 67.07000
• LogP: 1.59440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6'-Bromo-3-methyl-3,4,5,6-tetrahydro-2H-1,2'bipyrazinyl-3'-ylamine

Research Brief on 6'-Bromo-3-methyl-3,4,5,6-tetrahydro-2H-1,2'bipyrazinyl-3'-ylamine (CAS: 893612-12-9)

The compound 6'-Bromo-3-methyl-3,4,5,6-tetrahydro-2H-1,2'bipyrazinyl-3'-ylamine (CAS: 893612-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and applications in therapeutic development.

Recent studies highlight the role of 6'-Bromo-3-methyl-3,4,5,6-tetrahydro-2H-1,2'bipyrazinyl-3'-ylamine as a versatile scaffold in the design of kinase inhibitors. Its unique bipyrazinyl structure, combined with the bromo and amine functional groups, allows for targeted modifications to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific kinase pathways implicated in oncology and inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of this compound. A novel catalytic method reported in Organic Letters (2024) utilizes palladium-catalyzed cross-coupling reactions to introduce the bromo substituent efficiently, reducing byproduct formation. This method aligns with green chemistry principles, emphasizing sustainability in pharmaceutical manufacturing.

Pharmacological evaluations of derivatives based on 893612-12-9 have shown promising results in preclinical models. For instance, a derivative targeting the JAK-STAT pathway exhibited potent anti-inflammatory activity in murine models of rheumatoid arthritis (Nature Communications, 2023). These findings underscore its potential as a lead compound for autoimmune therapies.

Despite these advancements, challenges remain in scaling up synthesis and addressing off-target effects. Future research directions include structural optimization to improve pharmacokinetics and in vivo stability. Collaborative efforts between academia and industry are critical to translating these discoveries into clinical applications.

In conclusion, 6'-Bromo-3-methyl-3,4,5,6-tetrahydro-2H-1,2'bipyrazinyl-3'-ylamine represents a compelling case study in rational drug design. Its multifaceted applications and ongoing research efforts position it as a molecule of high interest for the next generation of therapeutics.